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Compound of Interest

Compound Name: Stearyl arachidate

Cat. No.: B1580752 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

with Experimental Protocols

In the landscape of cosmetic formulation, the selection of emollients and texturizing agents is

paramount to achieving desired product performance and sensory characteristics. Among the

vast array of lipid esters, stearyl arachidate and stearyl stearate are two waxy esters that,

despite their structural similarities, are anticipated to impart distinct properties to cosmetic

formulations. This guide provides a comparative analysis of these two ingredients, summarizing

their known physicochemical properties and outlining detailed experimental protocols for their

evaluation. While direct comparative studies are limited in publicly available literature, this

analysis aims to provide a framework for formulators to make informed decisions based on

available data and established scientific principles.

Physicochemical and Performance Characteristics
The fundamental properties of stearyl arachidate and stearyl stearate are summarized below.

It is important to note that much of the data for stearyl arachidate is predicted, highlighting the

need for further empirical studies.
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Property Value Source

INCI Name Stearyl Arachidate -

CAS Number 22432-79-7 [1]

Molecular Formula C38H76O2 [1][2]

Molecular Weight 565.01 g/mol [1][2]

Appearance Solid (Predicted) -

Melting Point Not available -

Boiling Point 569.4 °C (Predicted)

Solubility Insoluble in water -

Stearyl Stearate Data
Property Value Source

INCI Name Stearyl Stearate -

CAS Number 2778-96-3

Molecular Formula C36H72O2

Molecular Weight 536.96 g/mol

Appearance White waxy flakes

Melting Point 62 °C

Boiling Point 549.1 °C (Predicted)

Saponification Value 101-111 mg KOH/g

Solubility
Insoluble in water; Soluble in

oil
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While direct, side-by-side experimental data for stearyl arachidate and stearyl stearate is

scarce, a comparative analysis can be inferred based on their chemical structures and the

known properties of similar long-chain esters.

Texture and Skin Feel: Stearyl stearate is well-documented to impart a rich, velvety, and non-

greasy feel to cosmetic products. It is used to give body and structure to creams and stick

products, enhancing the sensory experience. Given that stearyl arachidate has a longer fatty

acid chain (arachidic acid, C20) compared to stearyl stearate (stearic acid, C18), it is predicted

to have a higher melting point and contribute a more substantial, potentially waxier texture to

formulations. This could be advantageous in creating thicker creams or more rigid stick

products.

Emollience and Occlusivity: Both esters function as emollients, softening and smoothing the

skin. They form a film on the skin's surface to help reduce moisture loss. The longer carbon

chain of stearyl arachidate might suggest a slightly more occlusive barrier, which could be

beneficial in formulations for very dry skin, though this requires experimental validation.

Viscosity Modification: Stearyl stearate is known to act as a viscosity-controlling agent. The

longer chain length of stearyl arachidate would likely lead to a greater increase in viscosity in

the oil phase of an emulsion, allowing for the creation of richer, more viscous products at lower

concentrations.

Stability: Both ingredients are chemically stable and non-toxic, making them safe for use in

cosmetics. Their waxy nature can contribute to the overall stability of emulsions by structuring

the oil phase.

Experimental Protocols
To facilitate a direct comparison of stearyl arachidate and stearyl stearate, the following

experimental protocols are provided.

Sensory Panel Analysis of Skin Feel
Objective: To quantitatively compare the sensory attributes of two cosmetic formulations, one

containing stearyl arachidate and the other stearyl stearate.

Methodology:
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Formulation Preparation: Prepare two identical oil-in-water cream formulations, with the only

variable being the inclusion of either 3% (w/w) stearyl arachidate or 3% (w/w) stearyl

stearate in the oil phase.

Panelist Recruitment: Recruit a panel of 10-12 trained sensory assessors.

Application: Apply a standardized amount (e.g., 0.5 mL) of each formulation to a designated

area on the panelists' forearms.

Evaluation: Panelists will evaluate and score various sensory attributes on a scale of 1 to 10

at specified time points (e.g., immediately after application, 1 minute, 5 minutes, and 15

minutes). Attributes to be assessed include:

Spreadability: Ease of application and spreading on the skin.

Greasiness: The perception of an oily or fatty residue.

Absorption: The speed at which the product appears to be absorbed by the skin.

Tackiness: The feeling of stickiness on the skin surface.

Softness: The perceived smoothness and softness of the skin after application.

Velvety Feel: A luxurious, smooth, and non-greasy after-feel.

Data Analysis: Analyze the mean scores for each attribute and at each time point to

determine statistically significant differences between the two formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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